Cas no 664364-30-1 (tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate)

tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate structure
664364-30-1 structure
Product Name:tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate
CAS No:664364-30-1
MF:C12H21NO2
MW:211.30064368248
CID:2110368
PubChem ID:15201199
Update Time:2025-04-21

tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-[(1E)-prop-1-enyl]pyrrolidine-1-carboxylate
    • tert-butyl 2-[(E)-prop-1-enyl]pyrrolidine-1-carboxylate
    • 664364-30-1
    • SCHEMBL3612669
    • tert-Butyl (E)-2-(prop-1-en-1-yl)pyrrolidine-1-carboxylate
    • tert-Butyl 2-(prop-1-en-1-yl)pyrrolidine-1-carboxylate
    • 445398-91-4
    • SCHEMBL3612674
    • Inchi: 1S/C12H21NO2/c1-5-7-10-8-6-9-13(10)11(14)15-12(2,3)4/h5,7,10H,6,8-9H2,1-4H3/b7-5+
    • InChI Key: KOJWLBLXDVVJHG-FNORWQNLSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC1/C=C/C)=O

Computed Properties

  • Exact Mass: 211.157228913Da
  • Monoisotopic Mass: 211.157228913Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.5Ų
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm